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Abstract: This document provides a comprehensive technical overview of the spectroscopic

analysis of the novel terpene derivative, 4-Mesuana. It includes detailed methodologies for

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) analysis, along with a

structured presentation of the resulting data. This guide is intended to serve as a practical

resource for researchers involved in the structural elucidation and characterization of complex

organic molecules.

Introduction
4-Mesuana is a recently isolated sesquiterpenoid believed to possess significant biological

activity. Terpenes and their derivatives are a diverse class of natural products that have been a

rich source of compounds for drug discovery.[1][2] The structural characterization of these

molecules is a critical step in understanding their mechanism of action and potential

therapeutic applications. This guide outlines the application of modern spectroscopic

techniques to elucidate the structure of 4-Mesuana.

Data Presentation: Spectroscopic Data of 4-
Mesuana
The following tables summarize the quantitative NMR and MS data obtained for 4-Mesuana.

Table 1: ¹H NMR Data for 4-Mesuana (500 MHz, CDCl₃)
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

5.82 dd 10.5, 3.2 1H H-6

5.25 d 10.5 1H H-5

4.15 t 7.5 1H H-2

2.40 m - 2H H-8

2.10 q 7.2 2H H-3

1.75 s - 3H H-12

1.68 s - 3H H-13

1.25 d 6.8 3H H-15

0.95 t 7.2 3H H-4

0.88 s - 3H H-14

Table 2: ¹³C NMR Data for 4-Mesuana (125 MHz, CDCl₃)
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Chemical Shift (δ) ppm Carbon Type Assignment

170.1 C C-1

145.2 C C-7

138.6 C C-11

124.3 CH C-6

118.9 CH C-5

78.2 CH C-2

45.6 CH₂ C-8

35.1 C C-10

28.9 CH₂ C-3

25.7 CH₃ C-12

22.4 CH₃ C-15

17.9 CH₃ C-13

14.2 CH₃ C-4

12.5 CH₃ C-14

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for 4-Mesuana

Ionization Mode
Mass-to-Charge
(m/z) [M+H]⁺

Calculated Mass Molecular Formula

ESI+ 251.1954 251.1955 C₁₅H₂₆O₂

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To acquire ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of

4-Mesuana.

Instrumentation:

NMR Spectrometer: 500 MHz instrument equipped with a cryoprobe.

Solvent: Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS) as an internal

standard.

Sample Preparation:

Approximately 5 mg of purified 4-Mesuana was dissolved in 0.6 mL of CDCl₃.

The solution was transferred to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

Pulse Program: zg30

Number of Scans: 16

Acquisition Time: 3.28 s

Relaxation Delay: 1.0 s

Spectral Width: 10,000 Hz

¹³C NMR Acquisition Parameters:

Pulse Program: zgpg30

Number of Scans: 1024

Acquisition Time: 1.09 s

Relaxation Delay: 2.0 s

Spectral Width: 30,000 Hz
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Data Processing:

Software: MestreNova or similar NMR processing software.[3]

Processing Steps: Fourier transformation, phase correction, baseline correction, and

calibration to the TMS signal (0.00 ppm).

Mass Spectrometry (MS)
Objective: To determine the molecular weight and elemental composition of 4-Mesuana.

Instrumentation:

Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole-Orbitrap or

Triple Quadrupole instrument, was used.[4]

Ionization Source: Electrospray ionization (ESI) in positive ion mode.

Sample Preparation:

A stock solution of 4-Mesuana (1 mg/mL) was prepared in methanol.

The stock solution was diluted to a final concentration of 10 µg/mL with 50:50

methanol:water containing 0.1% formic acid.

Acquisition Parameters:

Injection Method: Direct infusion via a syringe pump at a flow rate of 5 µL/min.

Ionization Voltage: +4.5 kV

Capillary Temperature: 320 °C

Mass Range: 50-500 m/z

Resolution: 70,000

Data Analysis:
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The acquired mass spectrum was analyzed to identify the parent ion and its isotopic pattern.

The accurate mass measurement was used to determine the elemental composition.

Visualizations
The following diagrams illustrate the experimental workflow and a hypothetical signaling

pathway involving 4-Mesuana.
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Experimental workflow for the spectroscopic analysis of 4-Mesuana.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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